Cas no 1185057-51-5 (3-Chloro-2-propoxy-phenylamine Hydrochloride)

• Product Name: 3-Chloro-2-propoxy-phenylamine Hydrochloride
• CAS No: 1185057-51-5
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• MDL: MFCD09997047
• CID: 4576101
• PubChem ID: 45596894
• Update Time: 2025-10-30

3-Chloro-2-propoxy-phenylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-PROPOXY-PHENYLAMINE HYDROCHLORIDE
• 3-chloro-2-propoxyanilinehydrochloride
• CS-0335118
• (3-chloro-2-propoxyphenyl)amine hydrochloride
• MFCD09997047
• 1185057-51-5
• AKOS015845896
• BS-39737
• 3-chloro-2-propoxyaniline hydrochloride
• 3-chloro-2-propoxyaniline;hydrochloride
• SB79886
• 3-Chloro-2-propoxyaniline HCl
• 3-Chloro-2-propoxy-phenylamine Hydrochloride

• MDL： MFCD09997047
• Inchi： 1S/C9H12ClNO.ClH/c1-2-6-12-9-7(10)4-3-5-8(9)11;/h3-5H,2,6,11H2,1H3;1H
• InChI Key： XGHYCHDMKLRTEO-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1Cl)N)CCC.Cl

Computed Properties

• Exact Mass: 221.0374194g/mol
• Monoisotopic Mass: 221.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

3-Chloro-2-propoxy-phenylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Chloro-2-propoxy-phenylamine Hydrochloride

Comprehensive Overview of 3-Chloro-2-propoxy-phenylamine Hydrochloride (CAS No. 1185057-51-5): Properties, Applications, and Industry Insights

3-Chloro-2-propoxy-phenylamine Hydrochloride (CAS No. 1185057-51-5) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This hydrochloride salt derivative of 3-Chloro-2-propoxy-phenylamine exhibits enhanced solubility and stability, making it a valuable intermediate in synthetic chemistry. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention from researchers exploring novel drug discovery pathways and crop protection agents.

The molecular structure of 3-Chloro-2-propoxy-phenylamine Hydrochloride features a chloro-substituted phenyl ring coupled with a propoxy side chain, which contributes to its reactivity in cross-coupling reactions and heterocyclic synthesis. Recent studies highlight its potential as a building block for biologically active molecules, particularly in developing selective enzyme inhibitors. As the pharmaceutical industry shifts toward targeted therapies, intermediates like CAS No. 1185057-51-5 are increasingly critical for structure-activity relationship (SAR) studies.

In agrochemical applications, 3-Chloro-2-propoxy-phenylamine Hydrochloride serves as a precursor for herbicide formulations with improved environmental profiles. Its chlorine and ether functionalities enable selective interactions with plant metabolic pathways, aligning with the global trend toward sustainable agriculture. Researchers are investigating its derivatives for low-residue crop protection solutions, addressing consumer concerns about food safety and eco-friendly farming practices.

From a technical perspective, the compound's physicochemical properties—including its melting point, solubility in polar solvents, and crystalline morphology—are optimized for high-yield synthesis. Analytical techniques such as HPLC purity testing and NMR spectroscopy confirm its consistency, a key factor for GMP-compliant production. These qualities make it a reliable choice for contract manufacturing organizations (CMOs) serving the life sciences sector.

The market for 3-Chloro-2-propoxy-phenylamine Hydrochloride reflects broader trends in custom synthesis and premium intermediates. With patents expiring on major drugs, generic pharmaceutical companies are sourcing high-quality intermediates like CAS No. 1185057-51-5 to develop bioequivalent formulations. Simultaneously, the rise of AI-driven molecular design has increased demand for structurally diverse compounds to feed machine learning algorithms in virtual screening platforms.

Environmental and regulatory considerations surrounding 3-Chloro-2-propoxy-phenylamine Hydrochloride emphasize proper waste management protocols and green chemistry principles. Manufacturers are adopting catalytic processes to minimize byproducts, responding to stringent REACH compliance requirements. These efforts align with the circular economy model gaining traction across chemical industries.

Future research directions for this compound may explore its utility in material science, particularly as a monomer for functional polymers with conductive or photoactive properties. Its aromatic amine core could also facilitate development of organic electronic materials for flexible displays or energy storage devices—an intersection of chemistry and renewable energy technologies that attracts substantial R&D investment.